tert-Butyl Hexahydro-4-methyl-3-oxo-1H-1,4-diazepine-1-carboxylate

• Molecular Formula: C11H20N2O3
• Molecular Weight: 228.29 g/mol
• IUPAC Name: tert-butyl 4-methyl-3-oxo-1,4-diazepane-1-carboxylate
• InChI: InChI=1S/C11H20N2O3/c1-11(2,3)16-10(15)13-7-5-6-12(4)9(14)8-13/h5-8H2,1-4H3
• InChI Key: XVBDJSFYKRAAEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCN(C(=O)C1)C

Description

Tert-Butyl Hexahydro-4-methyl-3-oxo-1H-1,4-diazepine-1-carboxylate is a useful research compound. Its molecular formula is C11H20N2O3 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (103 mg) was added to a stirred solution of tert-butyl hexahydro-3-oxo-1H-1,4-diazepine-1-carboxylate in DMF (5 mL) at 0° C. After 1 h, iodomethane (0.15 mL) was added, and the resultant mixture was stirred at 0° C., then room temperature overnight. It was diluted with saturated aqueous ammonium chloride solution and extracted with ethyl acetate. The organic layer was separated, washed sequentially with saturated aqueous sodium bicarbonate solution and brine, dried over sodium sulfate, and concentrated to give the product, which was used without further purification.